Uranium-236

• CAS No.: 13982-70-2
• Molecular Formula: U
• Molecular Weight: 236.04557 g/mol
• IUPAC Name: uranium-236
• InChI: InChI=1S/U/i1-2
• InChI Key: JFALSRSLKYAFGM-YPZZEJLDSA-N
• SMILES: [U]
• Isomeric SMILES: [236U]
• Synonyms: 236U radioisotope; U-236 radioisotope; Uranium-236

Description

Uranium-236, also known as this compound, is a useful research compound. Its molecular formula is U and its molecular weight is 236.04557 g/mol. The purity is usually 95%.
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Scientific Research Applications

Environmental Tracing

Uranium-236 as an Environmental Tracer
this compound serves as an effective tracer for identifying anthropogenic sources of uranium in the environment. Its isotopic ratio can distinguish between natural and man-made uranium sources, providing insights into contamination levels from nuclear facilities and atmospheric nuclear tests. For instance, studies have shown that the $^{236}$U/$^{238}$U ratio is significantly higher in spent nuclear fuel than in natural uranium ores, where it typically ranges from $10^{-12}$ to $10^{-10}$ but can reach $10^{-2}$ in spent fuel .

Case Study: Oceanographic Research
Research conducted on samples from various marine environments has demonstrated that this compound can be utilized to trace ocean currents and assess contamination levels. In a study involving corals from the Pacific Ocean and peat bog samples from Germany, the $^{233}$U/$^{236}$U ratios were analyzed to identify contamination sources. The findings indicated that the production of $^{233}$U was lower in thermal nuclear power plants compared to nuclear weapons, highlighting the potential of uranium isotopes as tracers for water transport processes .

Nuclear Forensics

Nuclear Forensic Applications
this compound plays a crucial role in nuclear forensic investigations, particularly in tracing the origins of nuclear materials. Its detection in environmental samples can indicate illicit activities related to nuclear materials, such as unauthorized reprocessing or disposal. The International Atomic Energy Agency has recognized the importance of this compound in enhancing nuclear safeguards and non-proliferation efforts .

Research Findings
A study highlighted the use of accelerator mass spectrometry to detect this compound in atmospheric samples near reprocessing plants. This capability allows researchers to monitor environmental contamination and assess compliance with international regulations regarding nuclear materials .

Biomedical Research

Toxicity Studies
The unique characteristics of this compound make it an ideal candidate for biomedical research, particularly in studying the chemical toxicity of uranium compounds. Due to its minimal presence in natural uranium, it can serve as a tracer to investigate the effects of ingested uranium on biological systems without interference from naturally occurring isotopes .

Summary Table of Applications

Application Area	Description	Key Findings/Notes
Environmental Tracing	Identifying anthropogenic sources of uranium	High $^{236}$U/$^{238}$U ratios indicate contamination
Oceanographic Research	Tracing ocean currents using isotopic ratios	Lower $^{233}$U production in reactors vs. weapons
Nuclear Forensics	Tracing origins of nuclear materials	Effective detection methods enhance compliance monitoring
Biomedical Research	Studying chemical toxicity with minimal background interference	This compound serves as a reliable tracer for toxicity studies

Synthesis routes and methods

Procedure details

As shown in flow sheets of FIGS. 1 and 2, an organic solvent (A) containing uranium is introduced to the stripping stage (B), uranium is stripped from the organic phase to the aqueous phase with contact of the strip solution (C) containing one or more compounds selected from NH4F, NH4HF2, KF and KHF2 and the crystals (E) such as uranium ammonium fluoride, uranium acid ammonium fluoride, uranium potassium fluoride and uranium acid potassium fluoride are obtained in the filtration stage of uranium transferred to the aqueous phase.